Cas no 147046-40-0 (4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester)

4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester structure
147046-40-0 structure
Product Name:4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester
CAS No:147046-40-0
MF:C16H19BrN2O2S
MW:383.303261995316
CID:105430
PubChem ID:45117611
Update Time:2025-04-18

4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 5-bromo-2-phenyl-, 2-(diethylamino)ethyl ester
    • 2-(diethylamino)ethyl 5-bromo-2-phenyl-1,3-thiazole-4-carboxylate
    • 4-Thiazolecarboxylicacid,5-bromo-2-phenyl-,2-(diethylamino)ethylester(9CI)
    • 4-thiazolecarboxylic acid,5-bromo-2-phenyl-,2-(diethylamino)ethyl ester
    • 147046-40-0
    • Inchi: 1S/C16H19BrN2O2S/c1-3-19(4-2)10-11-21-16(20)13-14(17)22-15(18-13)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3
    • InChI Key: PEJNKOOYPVMGQO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OCCN(CC)CC)N=C(C2C=CC=CC=2)S1

Computed Properties

  • Exact Mass: 382.035
  • Monoisotopic Mass: 382.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.7A^2
  • XLogP3: 4.6
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